Cas no 1740-74-5 (2-Butene,1,1-diethoxy-3-methyl-)

• Product Name: 2-Butene,1,1-diethoxy-3-methyl-
• CAS No: 1740-74-5
• MF: C₉H₁₈O₂
• MW: 158.238023281097
• MDL: MFCD03093968
• CID: 118025
• PubChem ID: 24878461
• Update Time: 2025-04-18

2-Butene,1,1-diethoxy-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Butene,1,1-diethoxy-3-methyl-
• 1,1-Diethoxy-3-methyl-2-butene
• 1,1-diethoxy-3-methylbut-2-ene
• 1,1-diethoxy-3-methyl-but-2-ene
• 3,3-dimethylacrolein diethylacetal
• 3-methyl-2-butenal diethyl acetal
• 3-methylbut-2-enal diethyl acetal
• 540366_ALDRICH
• AC1NQ4UA
• ACMC-20ap7x
• AG-E-23672
• CTK8C6230
• diethoxy-3-methylbutenal
• I14-46503
• 1 1-DIETHOXY-3-METHYL-2-BUTENE 97
• 1,1-Diethoxy-3-Methyl-2-butene 97%
• J-010967
• 3,3-Dimethylacrolein diethyl acetal; 3-Methyl-2-butenal diethyl acetal
• 1740-74-5
• FT-0744596
• Prenal diethyl aceta
• SFUKGEREDDIOED-UHFFFAOYSA-N
• DTXSID00410564
• 1,1-Diethoxy-3-methyl-2-butene, 97%
• 2-Butene, 1,1-diethoxy-3-methyl-
• SCHEMBL295250
• beta-methyl-crotonaldehyde diethylacetal
• AKOS015913082
• DB-064936

• MDL： MFCD03093968
• Inchi： 1S/C9H18O2/c1-5-10-9(11-6-2)7-8(3)4/h7,9H,5-6H2,1-4H3
• InChI Key： SFUKGEREDDIOED-UHFFFAOYSA-N
• SMILES： O(CC)C(/C=C(\C)/C)OCC

Computed Properties

• Exact Mass: 158.13074
• Monoisotopic Mass: 158.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.3
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Color/Form: Not determined
• Density: 0.837 g/mL at 25 °C(lit.)
• Boiling Point: 53-58 °C/20 mmHg(lit.)
• Flash Point: Fahrenheit: 140 ° f
  Celsius: 60 ° c
  
• Refractive Index: n20/D 1.421(lit.)
• PSA: 18.46
• LogP: 2.35170
• Solubility: Not determined

2-Butene,1,1-diethoxy-3-methyl- Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H226
• Hazardous Material transportation number：UN 3271 3/PG 3
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals